molecular formula C7H15NO2 B8447563 N-n-propyl-N-(1,3-dioxolan-2-ylmethyl)amine

N-n-propyl-N-(1,3-dioxolan-2-ylmethyl)amine

Cat. No. B8447563
M. Wt: 145.20 g/mol
InChI Key: ZXAPKSSIXHKMNK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-n-propyl-N-(1,3-dioxolan-2-ylmethyl)amine is a useful research compound. Its molecular formula is C7H15NO2 and its molecular weight is 145.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-n-propyl-N-(1,3-dioxolan-2-ylmethyl)amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-n-propyl-N-(1,3-dioxolan-2-ylmethyl)amine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

N-n-propyl-N-(1,3-dioxolan-2-ylmethyl)amine

Molecular Formula

C7H15NO2

Molecular Weight

145.20 g/mol

IUPAC Name

N-(1,3-dioxolan-2-ylmethyl)propan-1-amine

InChI

InChI=1S/C7H15NO2/c1-2-3-8-6-7-9-4-5-10-7/h7-8H,2-6H2,1H3

InChI Key

ZXAPKSSIXHKMNK-UHFFFAOYSA-N

Canonical SMILES

CCCNCC1OCCO1

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Bromomethyl-1,3-dioxolane (20 grams) and n-propylamine (100 ml) were charged into a glass reaction vessel equipped with a mechanical stirrer, thermometer and reflux condenser. The reaction mixture was heated at a temperature of about 100° C. for a period of about 3 hours. After this time sodium hydroxide (10 grams) dissolved in water (100 ml) was added and the resulting mixture was stirred for a period of about 30 minutes. The reaction mixture was then extracted with ether and the ether solution separated and dried over magnesium sulfate. The dried solution was filtered and stripped of solvent to yield the desired product N-n-propyl-N-(1,3-dioxolan-2-ylmethyl)amine an an oil.
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step One
Quantity
10 g
Type
reactant
Reaction Step Two
Name
Quantity
100 mL
Type
solvent
Reaction Step Two

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